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Compound of Interest

Compound Name: 4-Chloro-2,3-difluorophenol

CAS No.: 1261634-63-2

Cat. No.: B1459376 Get Quote

Compound Identity & Physical Profile
Before initiating any workflow, verify the identity and physical state of your material. This

compound is a poly-halogenated phenol, exhibiting properties distinct from standard phenol

due to the electron-withdrawing effects of the fluorine and chlorine substituents.

Parameter Specification / Note

Chemical Name 4-Chloro-2,3-difluorophenol

CAS Number
Verify with vendor (Isomers vary; commonly

associated with 126678-93-9 or similar analogs)

Molecular Formula C₆H₃ClF₂O

Molecular Weight 164.54 g/mol

Physical State
Low-Melting Solid (Likely mp 30–50°C). Often

appears as a semi-solid or fused mass.

Acidity (pKa)
Est. 6.5–7.5 (More acidic than phenol due to

F/Cl induction).

Solubility
Soluble in DCM, Ethyl Acetate, Alcohols. Low

solubility in water.
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Critical Safety & PPE (The "Before You Start"
Protocol)
WARNING: Fluorinated phenols possess enhanced skin permeability compared to non-

halogenated phenols. They are corrosive and acutely toxic.

Personal Protective Equipment (PPE) Matrix
Gloves: Standard Nitrile gloves provide insufficient protection against prolonged contact with

halogenated phenols.

Recommendation: Use Double-gloved Nitrile for incidental handling. For stock solution

preparation or spill cleanup, use Butyl Rubber or Viton gloves.

Respiratory: Handling the solid/melt requires a fume hood. If heating is involved, ensure no

aerosolization occurs.

Skin Decontamination Agent:PEG 300 or PEG 400.

Why? Water is polar; phenols are lipophilic. Water alone can drive the phenol deeper into

the skin. Polyethylene Glycol (PEG) acts as a solvent to draw the phenol out of the tissue.

Emergency Response Protocol
Skin Contact: Do NOT flush with water immediately. Apply PEG 300/400 liberally to the area.

Wipe off and repeat for 15 minutes. Then flush with water.

Eye Contact: Flush with water for 15 minutes. Seek immediate medical attention (Risk of

corneal opacity).

Storage & Stability Guidelines
Users often report "discoloration" or "liquefaction" of stored samples. This section addresses

the root causes.

The "Pink Phenol" Phenomenon
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Phenols are susceptible to oxidation, forming quinones which are deeply colored

(pink/red/brown).

Cause: Exposure to Oxygen + Light.

Impact: Purity drops slightly, but the color is intense even at <0.1% impurity.

Prevention: Store under Argon or Nitrogen.
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Figure 1: Decision logic for maximizing shelf-life and preventing quinone formation.

Handling & Troubleshooting Guide
Issue: Material is "Stuck" or "Caked" in the Bottle
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Context: As a low-melting solid, 4-Chloro-2,3-difluorophenol often fuses into a single block

during transit if temperatures fluctuate.

Correct Protocol (The "Melt-and-Pour" Method):

Do NOT chip at the solid with a metal spatula. This creates static, risks breaking the glass,

and metal contact (especially Iron) can catalyze degradation (purple complexes).

Water Bath: Place the sealed bottle in a warm water bath (Max 45°C).

Liquefaction: Allow the compound to fully melt into a liquid oil.

Transfer: Pipette the liquid while warm into your reaction vessel or a pre-weighed syringe.

Calculation: Use the mass transferred (by difference) rather than trying to weigh a solid

powder.

Experimental Workflow Diagram

Start Experiment Check Physical State

Fused SolidHard

Liquid/Oil
Mobile

Warm Bath (40-45°C)

Select Tools Avoid Iron/Steel
(Use Glass/Teflon)

Critical Step
Weigh by Difference Proceed to Reaction

Click to download full resolution via product page

Figure 2: Workflow for handling low-melting halogenated phenols to ensure accurate

stoichiometry.

Frequently Asked Questions (FAQ)
Q1: The compound arrived as a liquid, but the certificate says "Solid." Is it degraded?

A: Likely not. This phenomenon is called Supercooling. Halogenated phenols with melting

points near ambient temperature (30–40°C) can remain liquid below their freezing point if

undisturbed.
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Test: Place it in a freezer (-20°C) for 1 hour. If it solidifies and remains solid upon returning

to room temperature, it is pure. If it remains a sludge at RT, check for solvent impurities.

Q2: Can I use a stainless steel needle to transfer the liquid?

A: Short contact is acceptable, but prolonged exposure should be avoided. Halogenated

phenols are acidic and can corrode metals over time, leaching iron which acts as a Lewis

acid catalyst, potentially causing polymerization or color changes. Glass pipettes or Teflon

tubing are preferred.

Q3: I need to run a base-catalyzed alkylation. My yield is low.

A: Check for moisture. Phenols are hygroscopic.

Troubleshooting: If the phenol is "wet," the base (e.g., K₂CO₃) will be consumed by water

rather than deprotonating the phenol.

Fix: Dissolve the phenol in Toluene and rotovap (azeotropic drying) before adding the

base.

Q4: How do I dispose of the waste?

A:Segregate strictly. Do NOT mix with acid waste (risk of heat generation) or oxidizing waste.

Label clearly as "Halogenated Organic - Toxic/Corrosive."
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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